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Compound of Interest

Compound Name: Roseoflavin

Cat. No.: B8055964

Abstract

Roseoflavin is a naturally occurring flavin analog with potent antimicrobial properties,
positioning it as a molecule of significant interest in the development of novel anti-infective
agents. This technical guide provides a detailed overview of roseoflavin, encompassing its
fundamental molecular characteristics, biosynthetic pathway, mechanism of action, and
relevant experimental methodologies. The information is tailored for researchers, scientists,
and professionals in the field of drug development, offering a consolidated resource to support
further investigation and application of this promising compound.

Core Molecular Data

Roseoflavin, a red pigment originally isolated from Streptomyces davawensis, is a structural
analog of riboflavin (Vitamin B2).[1] Its distinct chemical structure confers its unique biological
activity. The core molecular and physical properties of roseoflavin are summarized in the table
below.
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Property Value Reference(s)
Molecular Formula C1sH23Ns06 [2]
Molecular Weight 405.4 g/mol [2]

8-(dimethylamino)-7-methyl-
10-[(2S,3S,4R)-2,3,4,5-

IUPAC Name [2]
tetrahydroxypentyl]benzo[g]pte

ridine-2,4-dione

CAS Number 51093-55-1 [2]

Appearance Reddish crystalline solid [1]
8-Demethyl-8-

Synonyms (dimethylamino)riboflavin, [2]

Roseoflavine

Biosynthesis of Roseoflavin

Roseoflavin biosynthesis originates from flavin mononucleotide (FMN), a derivative of
riboflavin.[1] The key enzymatic steps are catalyzed by a set of enzymes encoded by the ros
gene cluster. The central enzyme, 8-demethyl-8-aminoriboflavin-5'-phosphate synthase
(RosB), catalyzes the conversion of FMN to 8-demethyl-8-aminoriboflavin-5'-phosphate (AFP).
[1] Subsequently, a phosphatase (RosC) dephosphorylates AFP to yield 8-demethyl-8-
aminoriboflavin (AF). The final step involves the N,N-dimethylation of the amino group of AF by
the S-adenosyl-L-methionine (SAM)-dependent dimethyltransferase (RosA) to produce
roseoflavin.[1]
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Flavin Mononucleotide (FMN) RosB 8-demethyl-8-aminoriboflavin-5'-phosphate (AFPDLSCPG-demethyl-8-aminoriboﬂavin (AFDMSA—M)—»C)

(Roseoflavin (extracellularD

Transport

Bacterial Cell Inoculate Streptomyces in YS broth

Roseoflavin

Incubate at 30°C with shaking

Flavokinase

'

Centrifuge culture to pellet cells

FMN Riboswitch (on mRNA) l

(Collect supernatang

Riboflavin Biosynthesis &
Transport Gene Expression

Purify by preparative C18 reverse-phase HPLC

(Collect reddish fractions)

Inhibition

Bacterial Growth

Starvation of
lavin cofactors

Growth Inhibition

Lyophilize pure roseoflavin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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